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Abstract
This document provides a comprehensive guide for the microscopic chemical detection of lead

(Pb²⁺) and barium (Ba²⁺) ions using sodium rhodizonate as a chromophoric agent. The

protocols detailed herein are designed for researchers, analytical scientists, and professionals

in fields requiring rapid and sensitive qualitative analysis of microscopic particles. We delve into

the underlying chemical principles, provide validated step-by-step protocols, and offer expert

insights into experimental choices, potential interferences, and result interpretation to ensure

scientific rigor and trustworthiness.

Principle of the Method
The sodium rhodizonate test is a highly sensitive colorimetric method used for the detection of

lead and barium.[1][2][3] The active reagent, the rhodizonate dianion (C₆O₆²⁻), is a salt of

rhodizonic acid. It functions as a multidentate ligand, forming intensely colored, insoluble

coordination complexes with various divalent metal ions.[4] The specificity of the test is

controlled by carefully adjusting the pH of the reaction medium.
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Chemical Rationale:

For Lead (Pb²⁺): In a weakly acidic medium (optimally pH 2.8), lead ions react with sodium

rhodizonate to form a scarlet-red or pink precipitate of lead(II) rhodizonate.[4][5] This initial

reaction is sensitive but can be subject to interferences from other heavy metals.[6] The

confirmatory step for lead involves the addition of a dilute strong acid, such as hydrochloric

acid (HCl). This final step dissolves most interfering complexes, while the lead complex

uniquely transitions to a stable, blue-violet color, which is highly specific for lead.[5][6][7]

For Barium (Ba²⁺): Barium ions react with sodium rhodizonate in a neutral or weakly acidic

solution to form a reddish-brown or orange-brown precipitate.[8][9] Unlike the lead complex,

the color of the barium complex is largely independent of pH and will disappear upon the

addition of strong acid.[4]

This pH-dependent color formation and subsequent stability in strong acid are the keys to

differentiating between lead and barium, providing a reliable qualitative analysis at the

microscopic level.

Apparatus and Reagents
2.1 Apparatus:

Light microscope with magnification capabilities of at least 100x

Glass microscope slides and coverslips

Micropipettes (1-10 µL and 10-100 µL)

Glass spot plates or microcentrifuge tubes for sample preparation

pH meter or pH indicator strips (range 1-7)

Fume hood

2.2 Reagents:

Sodium Rhodizonate (C₆H₂Na₂O₆), dihydrate, AR grade
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Deionized or distilled water

Buffer Solution (pH 2.8):

Tartaric acid (C₄H₆O₆)

Sodium bitartrate (NaHC₄H₄O₆)

Hydrochloric Acid (HCl), ~5% (v/v) solution

Lead(II) nitrate (Pb(NO₃)₂) or Lead(II) acetate (Pb(CH₃COO)₂) for positive control

Barium chloride (BaCl₂) for positive control

Sample dissolution acids as needed (e.g., dilute nitric acid, acetic acid)

Reagent Preparation & Stability
3.1 Sodium Rhodizonate Solution (0.2% w/v, Freshly Prepared)

Rationale: Aqueous solutions of sodium rhodizonate are unstable and prone to oxidation,

with a half-life that can be as short as one hour.[4][5] Therefore, it is critical to prepare this

solution fresh immediately before use.

Procedure: Dissolve 2 mg of sodium rhodizonate powder in 1 mL of deionized water. Mix

gently until the powder dissolves, yielding a solution with a yellow-orange or "strong tea"

color.[10]

3.2 Buffer Solution (pH 2.8)

Rationale: A tartrate buffer at pH 2.8 is essential for achieving the specific scarlet-red color

for lead and helps to stabilize the rhodizonate solution.[4][5][6] Pre-treating the sample area

with this buffer prevents the formation of a non-diagnostic purple complex and ensures

optimal reaction conditions.[5][11]

Procedure: Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of

deionized water.[6] Verify the pH is approximately 2.8. Store in a sealed container.
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3.3 Hydrochloric Acid (5% v/v)

Procedure: In a fume hood, carefully add 5 mL of concentrated HCl to 95 mL of deionized

water. Mix gently. Store in a clearly labeled, acid-resistant bottle.

3.4 Positive Control Solutions (1000 ppm)

Lead Control: Dissolve 160 mg of lead(II) nitrate in 100 mL of deionized water.

Barium Control: Dissolve 178 mg of barium chloride dihydrate in 100 mL of deionized water.

Experimental Protocols
4.1 Protocol Validation (Mandatory First Step)

Rationale: Before analyzing unknown samples, it is imperative to validate that the freshly

prepared reagents are active. This serves as a self-validating control for the entire workflow.

Procedure:

Place a 1 µL drop of the Lead Positive Control solution on a clean microscope slide.

Place a 1 µL drop of the Barium Positive Control solution on a separate area of the same

slide.

Follow the detection protocols below (Sections 4.3 and 4.4) for each spot.

Proceed with unknown samples only after observing the expected positive color reactions.

4.2 Sample Preparation

Solid Samples (e.g., paint chips, soil particles, residue):

Place a small, representative particle of the sample onto a clean microscope slide.

If the analyte is not readily soluble, add 1-2 µL of a suitable dilute acid (e.g., 5% acetic

acid) to the particle and allow it to react for 2-3 minutes to leach the metal ions. Gently

evaporate to near dryness.
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Aqueous Samples:

Place a 1-2 µL drop of the sample solution onto a clean microscope slide.

Gently warm the slide to evaporate the liquid, leaving a solid residue.

4.3 Microscopic Protocol for Lead (Pb²⁺) Detection

Buffering: Add a 2 µL drop of the pH 2.8 buffer solution directly onto the prepared sample

residue. Allow it to react for 1 minute. This adjusts the local pH for optimal reaction.[5][6]

Rhodizonate Addition: Add a 1-2 µL drop of the freshly prepared 0.2% sodium rhodizonate

solution to the buffered sample.

Initial Observation: Immediately observe under the microscope at 100x magnification. The

formation of a scarlet-red or bright pink precipitate or coloration around the sample particles

indicates the possible presence of lead.[4]

Confirmation: Add a 1 µL drop of 5% HCl solution to the edge of the coverslip (or directly to

the reaction spot if no coverslip is used).

Final Observation: Observe the reaction under the microscope. If lead is present, the scarlet-

red color will transition to a distinct and stable blue-violet.[6][7] This confirmatory color

change is specific to lead. The result can fade, so it should be documented promptly.[6]

4.4 Microscopic Protocol for Barium (Ba²⁺) Detection

Rhodizonate Addition: Add a 1-2 µL drop of the freshly prepared 0.2% sodium rhodizonate

solution directly to the prepared sample residue on the slide.

Observation: Immediately observe under the microscope. The formation of a reddish-brown

or orange-brown precipitate indicates the possible presence of barium.[8][9]

Confirmation (by elimination): Add a 1 µL drop of 5% HCl solution. If the colored precipitate

dissolves and the color disappears entirely, it is indicative of barium and not lead.

Data Summary & Interpretation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://dl.astm.org/jofs/article-pdf/41/6/1046/155489/10_1520_jfs14047j.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://www.researchgate.net/publication/231301633_Analytical_Use_of_Sodium_Rhodizonate
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://patents.google.com/patent/US6800485B2/en
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://research-repository.griffith.edu.au/items/f18339a5-5621-4359-98f3-9cc04b8a874f
https://pubs.acs.org/doi/10.1021/acs.cgd.5c01502?goto=supporting-info
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13811277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte pH Condition
Initial Color
with
Rhodizonate

Confirmatory
Step

Final Color

Lead (Pb²⁺) pH 2.8 (Buffered)
Scarlet-Red /

Pink[4]
Add 5% HCl Blue-Violet[5][6]

Barium (Ba²⁺)
Neutral / Weakly

Acidic

Reddish-Brown /

Orange[9]
Add 5% HCl

Colorless

(dissolves)

Interferences: At a neutral pH, other ions such as strontium, copper, and tin can form colored

complexes with rhodizonate.[4] The highly acidic (pH 2.8) conditions and the final HCl

confirmation step in the lead protocol are specifically designed to eliminate these interferences,

making the blue-violet result highly selective for lead.[4][6] Barium can interfere with the initial

lead test, but the HCl step differentiates them.[7]

Visualized Workflows and Reactions
Diagram 1: Experimental Workflow
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Caption: General workflow for microscopic metal detection using rhodizonate.
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Diagram 2: Chemical Reaction Pathways

Sodium Rhodizonate
(Yellow-Orange Solution)

Scarlet-Red Ppt.
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Red-Brown Ppt.
(Ba-Rhodizonate)

  + Neutral pH

Pb²⁺ Ion

Ba²⁺ Ion

Blue-Violet Complex
(Confirmed Lead)

+ 5% HCl

Colorless Solution
(Complex Dissolves)

+ 5% HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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